Cas no 1337781-85-7 (1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine)

• Product Name: 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine
• CAS No: 1337781-85-7
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 5265054
• Update Time: 2025-05-19

1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine
• 1H-Pyrrole-2-ethanamine, 1-ethyl-α-methyl-

• Inchi： 1S/C9H16N2/c1-3-11-6-4-5-9(11)7-8(2)10/h4-6,8H,3,7,10H2,1-2H3
• InChI Key： XVGCECJWBODENH-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1CC(C)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• XLogP3: 0.8
• Topological Polar Surface Area: 31

Additional information on 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine

Introduction to 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine (CAS No. 1337781-85-7)

1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1337781-85-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrole ring substituted with an ethyl group and connected to a propylamine moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The pyrrole core is a heterocyclic aromatic structure that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to interact with biological targets through hydrogen bonding and hydrophobic effects makes it a versatile component in drug design. In particular, derivatives of pyrrole have been extensively studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The introduction of an ethyl group at the 1-position of the pyrrole ring in 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine introduces additional conformational flexibility, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

The amine functionality at the 2-position of the propyl chain provides a site for further chemical modification, enabling the synthesis of more complex derivatives. This amine group can participate in various chemical reactions, such as acylation, alkylation, and coupling reactions, which are commonly employed in drug development to optimize pharmacological properties. The combination of these structural features makes 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine for potential biological activity. These computational methods allow researchers to predict interactions between the compound and various biological targets, such as enzymes and receptors, with high accuracy. This approach has significantly accelerated the drug discovery process by identifying lead compounds that exhibit desirable pharmacological profiles.

One area where 1-(1-ethyl-1H-pyrrol-2-yl)propan-2-amine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies that minimize side effects compared to traditional chemotherapeutic agents.

In vitro studies have demonstrated that derivatives of pyrrole-containing compounds can exhibit potent inhibitory effects on various kinases. For instance, modifications to the pyrrole ring and the attached amine group can enhance binding affinity and selectivity for specific kinase targets. These findings have spurred interest in exploring the potential of 1-(1-ethyl-1H-pyrrol-2-ylyl)propanal-propanolamine as a starting point for developing novel kinase inhibitors.

Another promising application of this compound is in the field of immunomodulation. The immune system plays a critical role in defending against pathogens and maintaining homeostasis. However, dysregulation of immune responses can lead to autoimmune diseases or chronic inflammation. Small molecules that can modulate immune cell function have the potential to treat these conditions effectively.

Research has shown that certain pyrrole derivatives can influence immune cell signaling pathways by interacting with receptors such as Toll-like receptors (TLRs) and cytokine receptors. The structural features of (pyrrol)-substituted amine compounds, including (pyrrol)-substituted amine derivatives, make them ideal candidates for modulating these pathways. By fine-tuning the chemical structure, researchers can develop molecules that selectively target specific immune responses without compromising overall immune function.

The synthesis of (pyrrol)-substituted amine compounds, such as (pyrrol)-substituted amine derivatives, typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological testing.

In conclusion,(pyrrol)-substituted amine compounds, including those based on structures like (pyrrol)-substituted amine derivatives, represent a significant area of research in pharmaceutical chemistry. Their unique structural features and potential biological activities make them valuable candidates for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for these compounds,(pyrrol)-substituted amine derivatives are likely to play an increasingly important role in drug discovery and development.